![molecular formula C7H3BrClNO B2652614 5-Bromo-3-chloro-2-hydroxybenzonitrile CAS No. 1260810-06-7](/img/structure/B2652614.png)
5-Bromo-3-chloro-2-hydroxybenzonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Bromo-3-chloro-2-hydroxybenzonitrile, also known as BCN, is an organic compound with a wide range of applications in the field of chemistry. It is used as a reagent in the synthesis of a variety of compounds, as a catalyst in the production of polymers, and as a starting material for the synthesis of pharmaceuticals. BCN is also used in the synthesis of a variety of other compounds, such as polymers, dyes, and catalysts.
Scientific Research Applications
Photochemistry and Spectroscopy
The photochemistry of closely related compounds, such as 5-chloro-2-hydroxybenzonitrile, has been extensively studied. For instance, the triplet carbene derived from this compound shows characteristic reactivity, including conversion into cyanobenzo-1,4-quinone-O-oxide and reduction into the 2-cyanophenoxyl radical. These findings provide insights into the behavior of similar halogenated benzonitriles under various conditions (Bonnichon et al., 1999).
Environmental Chemistry
The impact of environmental factors on the photodegradation of bromoxynil, a compound similar to 5-Bromo-3-chloro-2-hydroxybenzonitrile, has been examined. For example, the presence of sodium chloride influences the aquatic photodegradation of bromoxynil, revealing the environmental dynamics of such compounds (Kochany et al., 1990).
Crystallography
Studies in crystallography have explored the structural characteristics of compounds like 3,5-Dichloro-4-hydroxybenzonitrile. These findings are relevant for understanding the physical properties and potential applications of similar compounds in materials science (Britton, 2006).
Agricultural Chemistry
In agricultural chemistry, the efficacy of bromoxynil as a herbicide has been enhanced through genetic engineering. Transgenic plants expressing a specific detoxification gene show resistance to bromoxynil, highlighting its use in agricultural biotechnology (Stalker et al., 1988).
properties
IUPAC Name |
5-bromo-3-chloro-2-hydroxybenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClNO/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,11H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFUTUKKYMCXKPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C#N)O)Cl)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.46 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-chloro-2-hydroxybenzonitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.